Cas no 1172438-66-2 (1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea)

• Product Name: 1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea
• CAS No: 1172438-66-2
• MF: C₁₄H₁₅ClN₄O₃S₂
• MW: 386.876899003983
• CID: 5472219
• Update Time: 2025-10-19

1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[5-[[2-(4-chlorophenyl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-N'-(2-methoxyethyl)-
• 1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea

• Inchi： 1S/C14H15ClN4O3S2/c1-22-7-6-16-12(21)17-13-18-19-14(24-13)23-8-11(20)9-2-4-10(15)5-3-9/h2-5H,6-8H2,1H3,(H2,16,17,18,21)
• InChI Key： PQTWBXANANVNJI-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(SCC(C2=CC=C(Cl)C=C2)=O)S1)C(NCCOC)=O

Additional information on 1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea

Introduction to 1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea

1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea is a complex organic compound with the CAS number 1172438-66-2. This compound belongs to the class of thiadiazole derivatives and contains a urea functional group, making it a potential candidate for various applications in the pharmaceutical and chemical industries.

The molecular structure of this compound is characterized by a thiadiazole ring system substituted with a sulfanyl group and a urea moiety. The thiadiazole ring is a five-membered heterocyclic structure containing two sulfur atoms and one nitrogen atom. The sulfanyl group (-S-) attached to the thiadiazole ring is further substituted with a 4-chlorophenyl group and an oxoethyl chain. The urea group (-NHC(O)NH-) is connected to a 2-methoxyethyl chain, which adds to the compound's complexity and potential reactivity.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery due to their diverse biological activities. For instance, research has shown that certain thiadiazole-containing compounds exhibit anti-inflammatory, antitumor, and antimicrobial properties. The presence of the urea group in this compound further enhances its potential as a bioactive molecule, as urea derivatives are known for their ability to interact with various biological targets.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiadiazole ring followed by substitution reactions to introduce the sulfanyl and urea groups. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound, including the use of different catalysts and reaction conditions.

In terms of applications, this compound has shown promise in preliminary biological assays. For example, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with tumor cells has been investigated, with encouraging results indicating its potential role in anticancer therapy.

The chemical properties of this compound are also noteworthy. Its solubility in various solvents and stability under different conditions make it suitable for further experimentation and development. The presence of electron-withdrawing groups such as the chlorophenyl moiety and the oxoethyl chain influences its electronic properties, which can be exploited in designing more potent derivatives.

In conclusion, 1-(5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-(2-methoxyethyl)urea represents an interesting compound with significant potential in drug discovery and development. Its unique structure and promising biological activities make it a valuable subject for further research aimed at unlocking its full therapeutic potential.